Cas no 114608-54-7 (2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid)

2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid structure
114608-54-7 structure
Product Name:2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid
CAS No:114608-54-7
MF:C18H13NO3
MW:291.300724744797
CID:2613165
PubChem ID:54011695
Update Time:2025-04-21

2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid
    • 114608-54-7
    • DTXSID10708363
    • Inchi: 1S/C18H13NO3/c1-9-2-5-15-13(6-9)11-4-3-10-7-14(18(21)22)16(20)8-12(10)17(11)19-15/h2-8,19-20H,1H3,(H,21,22)
    • InChI Key: KSUSJKKZKZMRNN-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)O)=CC2C=CC3C4C=C(C)C=CC=4NC=3C=2C=1

Computed Properties

  • Exact Mass: 291.08954328Da
  • Monoisotopic Mass: 291.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 73.3Ų
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